Cas no 1214384-25-4 (2'-Fluoro-2-methyl-6-(trifluoromethyl)biphenyl)

• Product Name: 2'-Fluoro-2-methyl-6-(trifluoromethyl)biphenyl
• CAS No: 1214384-25-4
• MF: C₁₄H₁₀F₄
• MW: 254.222817897797
• CID: 5000226
• Update Time: 2025-05-24

2'-Fluoro-2-methyl-6-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-fluoro-2-methyl-6-(trifluoromethyl)biphenyl
• 2'-Fluoro-2-methyl-6-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10F4/c1-9-5-4-7-11(14(16,17)18)13(9)10-6-2-3-8-12(10)15/h2-8H,1H3
• InChI Key： BEBQHDXQBBOYSO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C)C=1C1C=CC=CC=1F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 274
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 2'-Fluoro-2-methyl-6-(trifluoromethyl)biphenyl

Compound CAS No 1214384-25-4: 2'-Fluoro-2-methyl-6-(trifluoromethyl)biphenyl

Compound CAS No 1214384-25-4, also known as 2'-Fluoro-2-methyl-6-(trifluoromethyl)biphenyl, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, electronic materials, and advanced chemical synthesis. Recent studies have highlighted its role in enhancing the performance of organic semiconductors and its ability to act as a precursor in the synthesis of complex aromatic systems.

The molecular structure of 2'-Fluoro-2-methyl-6-(trifluoromethyl)biphenyl consists of two benzene rings connected by a single bond, with specific substituents attached to each ring. The presence of a fluorine atom at the 2' position, a methyl group at the 2 position, and a trifluoromethyl group at the 6 position introduces unique electronic and steric effects. These substituents not only influence the compound's physical properties but also play a crucial role in determining its reactivity and compatibility with other chemical systems.

Recent research has focused on the synthesis and characterization of this compound, particularly its application in organic electronics. Studies have shown that biphenyl derivatives with fluorine and trifluoromethyl substituents exhibit enhanced electron transport properties, making them ideal candidates for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The incorporation of these substituents allows for fine-tuning of the compound's electronic properties, which is essential for optimizing device performance.

In addition to its electronic applications, Compound CAS No 1214384-25-4 has also been explored for its potential in medicinal chemistry. The compound's structure provides a scaffold for the development of bioactive molecules, particularly those targeting specific receptor systems. Recent advancements in medicinal chemistry have demonstrated that biphenyl-based compounds can serve as effective templates for drug design, offering both structural diversity and functional versatility.

The synthesis of 2'-Fluoro-2-methyl-6-(trifluoromethyl)biphenyl involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have developed innovative synthetic routes that incorporate advanced catalytic systems and green chemistry principles, reducing the environmental impact of production processes.

From an environmental perspective, understanding the degradation pathways and ecological impact of Compound CAS No 1214384-25-4 is crucial for ensuring sustainable practices. Recent studies have investigated the compound's biodegradability under various environmental conditions, providing insights into its potential long-term effects on ecosystems.

In conclusion, Compound CAS No 1214384-25-4 (2'-Fluoro-2-methyl-6-(trifluoromethyl)biphenyl) represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application research, position it as a key compound in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute significantly to the development of next-generation materials and therapeutic agents.